1-(Allyloxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(4-fluorophenyl)piperazin-1-yl]-3-prop-2-enoxypropan-2-ol;dihydrochloride
• InChI: InChI=1S/C16H23FN2O2.2ClH/c1-2-11-21-13-16(20)12-18-7-9-19(10-8-18)15-5-3-14(17)4-6-15;;/h2-6,16,20H,1,7-13H2;2*1H
• InChI Key: ULHTXTPWYRIHEU-UHFFFAOYSA-N
• Canonical SMILES: C=CCOCC(CN1CCN(CC1)C2=CC=C(C=C2)F)O.Cl.Cl
• Molecular Formula: C16H25Cl2FN2O2
• Molecular Weight: 367.3 g/mol

Description

1-(Allyloxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride is a chemical compound that has gained significant attention in scientific research. The compound is a piperazine derivative and has been studied for its potential use in various applications, including as a pharmaceutical agent.

Scientific Research Applications

Chemical Synthesis and Structural Characterization

The compound 1-(Allyloxy)-3-(4-(4-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride is structurally related to a variety of synthesized compounds that have been investigated for their potential pharmacological activities. For instance, derivatives of piperazine have been synthesized to explore their antidepressant and antianxiety activities. These compounds were designed, synthesized, and evaluated using various tests such as Porsolt’s behavioral despair (forced swimming) test and the plus maze method, indicating their potential use in treating depression and anxiety (Kumar et al., 2017). Another study focused on the synthesis and characterization of piperazine derivatives for their antibacterial and anthelmintic activities. The title compound, characterized by LCMS, NMR, and XRD, showed moderate anthelmintic activity, emphasizing the importance of chemical structure in determining biological activity (Sanjeevarayappa et al., 2015).

Pharmacological Exploration

Piperazine and its derivatives are subjects of extensive pharmacological exploration due to their diverse biological activities. For example, aryl piperazine and pyrrolidine derivatives were synthesized and shown to have significant antiplasmodial activity, with specific structural features crucial for this activity. This highlights the compound's potential in developing antimalarial therapies (Mendoza et al., 2011). Furthermore, new classes of antidepressants have been developed from 3-[4-(aryl)piperazin-1-yl]-1-(benzo[b]thiophen-3-yl)propane derivatives, exhibiting dual action at serotonin receptors and serotonin transporter, indicative of their potential in treating depression (Martínez et al., 2001).

Antimicrobial and Antiviral Activities

Piperazine derivatives are also explored for their antimicrobial and antiviral potentials. Synthesis of new urea and thiourea derivatives of piperazine doped with Febuxostat showed promising antiviral and antimicrobial activities, further expanding the scope of piperazine derivatives in medicinal chemistry (Reddy et al., 2013). Additionally, novel pyrimidinyl pyrazole derivatives, including piperazine-based tertiary amino alcohols and their dihydrochlorides, were synthesized and demonstrated significant antitumor activity, showing the potential of such compounds in cancer treatment (Hakobyan et al., 2020).